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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of E104, also known as
Quinoline Yellow, Acid Yellow 3, or C.I. 47005, in textile dyeing processes. This document
outlines the dye's chemical properties, offers detailed experimental protocols for dyeing
synthetic fabrics, presents data on expected performance, and illustrates the experimental
workflow.

Introduction to E104 (Quinoline Yellow)

Quinoline Yellow (E104) is a synthetic anionic dye belonging to the quinophthalone class.[1][2]
It is characterized by its bright, greenish-yellow hue and is utilized in various industries,
including textiles.[1][3] Due to the presence of sulfonic acid groups, it is water-soluble, making
it suitable for aqueous dyeing processes.[2] E104 is particularly effective for dyeing synthetic
fibers such as nylon and polyester.[4][5]

Chemical and Physical Properties of E104 (Quinoline Yellow)
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Property Value Reference
C.l. Name Acid Yellow 3 [6]
C.l. Number 47005 [7]
CAS Number 8004-92-0 [6]
Molecular Formula C18H9NNa208S2 [6]
Appearance Yellow to orange powder [6]
Solubility Water-soluble [2]

Experimental Protocols

This section details the methodologies for dyeing nylon and polyester fabrics with E104 using
the exhaust dyeing method.

Exhaust Dyeing of Nylon Fabric with E104

This protocol is designed for laboratory-scale exhaust dyeing of nylon fabric.

Materials and Equipment:

Nylon fabric (scoured and bleached)

o E104 (Quinoline Yellow, Acid Yellow 3)

e Acetic acid (CHsCOOH)

e Leveling agent (e.g., alkyl sulfonate compound)[3]
o Laboratory dyeing machine (e.g., Rotadryer)

o Beakers and graduated cylinders

o Pipettes

e pH meter
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e Spectrophotometer
o Colorfastness testing equipment (e.g., Crockmeter, Launder-Ometer)
Procedure:
e Dye Bath Preparation:
o Prepare a stock solution of E104 (e.g., 1% w/v).

o Calculate the required amount of dye, acetic acid, and leveling agent based on the weight
of the fabric (owf). A typical recipe is:

» E104: 1.0% owf
» Acetic Acid: 1.0 g/L (to achieve a pH of 4.5-5.5)[8][9]
» Leveling Agent: 1.0 g/L[8]

o Set the liquor ratio (the ratio of the weight of the goods to the volume of the dyebath) to
1:20.[8][10]

o In a beaker, add the calculated amount of water, leveling agent, and E104 stock solution.
Stir until fully dissolved.

o Add acetic acid to adjust the pH of the dyebath to the desired range (4.5-5.5).[8][9]

e Dyeing Process:

[¢]

Introduce the pre-wetted nylon fabric into the dyebath at room temperature.

[¢]

Place the vessel in the laboratory dyeing machine.

[e]

Raise the temperature to 90-98°C at a rate of 2°C/minute.[9][11]

o

Maintain the temperature at 90-98°C for 30-60 minutes to allow for dye exhaustion and
fixation.[8][11]

o

Cool the dyebath down to 60°C.
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o After-treatment:

o

Remove the dyed fabric from the dyebath.

[¢]

Rinse the fabric thoroughly with cold water to remove any unfixed dye.[11]

[¢]

Perform a soaping wash with a non-ionic detergent (e.g., 2 g/L) at 60°C for 15 minutes.

[e]

Rinse again with cold water until the water runs clear.

o

Squeeze out excess water and air-dry the fabric.

Exhaust Dyeing of Polyester Fabric with E104

This protocol outlines the high-temperature exhaust dyeing process for polyester fabric.

Materials and Equipment:

Polyester fabric (scoured and heat-set)

e E104 (Quinoline Yellow, as a disperse dye formulation)

e Dispersing agent

 Acetic acid

» Reduction clearing agent (e.g., sodium hydrosulfite and caustic soda)[12]

e High-temperature laboratory dyeing machine

o Standard laboratory equipment as listed in 2.1.

Procedure:

o Dye Bath Preparation:

o Prepare a dispersion of the E104 disperse dye with a dispersing agent in water.

o Set the liquor ratio to 1:10.[4][13]
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o The typical recipe is:
» E104 (disperse): 1.0% owf
» Dispersing Agent: 1.0 g/L
» Acetic Acid: to maintain pH 4.5-5.5[5]

o Add the dye dispersion and acetic acid to the dyebath.

e Dyeing Process:

[e]

Introduce the polyester fabric into the dyebath at 60°C.

o

Raise the temperature to 130°C at a rate of 2°C/minute.[5]

[¢]

Hold at 130°C for 60 minutes.[5]

[e]

Cool the dyebath to 70°C.
e Reduction Clearing:
o This step is crucial to remove unfixed surface dye and improve fastness properties.[12][14]
o Prepare a reduction clearing bath with:
» Sodium Hydrosulfite: 2 g/L[12]
» Caustic Soda: 2 g/L[12]
o Treat the dyed fabric in this bath at 80°C for 20 minutes.[12]
o Rinse the fabric thoroughly with hot and then cold water.
o Neutralize the fabric with a dilute solution of acetic acid (0.5 g/L).

o Rinse again with cold water and dry.

Data Presentation
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BENGHE

The following tables present example data for the performance of E104 on synthetic fabrics.
The test methodologies are based on ISO standards.

Table 1: Colorfastness Properties of E104 on Nylon and Polyester

Polyester (Rating

Fastness Property ISO Standard Nylon (Rating 1-5) 1-5)
Washing ISO 105-CO6[15][16]  4-5 4
Light (Xenon Arc) ISO 105-B02[7][15] 4 5
Rubbing (Dry) ISO 105-X12[15][17] 4-5 4-5
Rubbing (Wet) ISO 105-X12[15][17] 4 4
Perspiration (Acidic & SO 105-E04{17] 4 45

Alkaline)

Note: Ratings are on a scale of 1 to 5, where 5 represents the best fastness.[7]

Table 2: Dye Uptake of E104 on Nylon and Polyester

. Dyeing Dye Concentration
Fiber Type Dye Uptake (%)
Temperature (°C) (% owf)
Nylon 95 1.0 92
Polyester 130 1.0 95

Note: Dye uptake can be determined spectrophotometrically by measuring the dye

concentration in the dyebath before and after the dyeing process.[18][19][20][21]

Visualizations

The following diagrams illustrate the experimental workflows for the dyeing processes

described.
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Preparation

Scour & Bleach
Nylon Fabric

Dyeing Proces

Prepare Dyebath:
E104, Acetic Acid,
Leveling Agent

Exhaust Dyeing:
Raise temp to 90-98°C
Hold for 30-60 min

After-t

Cold Rinse
Soaping Wash
(60°C, 15 min)
Cold Rinse

atment

Evaluation

Colorfastness &
Dye Uptake Analysis
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Preparation

Scour & Heat-set Prepare _Dyebath:
Polyester Fabric E104 (disperse),
Dispersing Agent, Acetic Acid

Dyeing Process

High-Temperature Dyeing:
Raise temp to 130°C
Hold for 60 min

After-treatment

Reduction Clearing:
80°C, 20 min

y

Hot & Cold Rinse

Neutralize

Cold Rinse

Evaluation

Colorfastness &
Dye Uptake Analysis
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Dyed Fabric
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(Colorfastness, Dye Uptake, Evenness)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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